3-Bromo-5-ethynyl-2-methoxypyridine

• Molecular Formula: C8H6BrNO
• Molecular Weight: 212.04 g/mol
• IUPAC Name: 3-bromo-5-ethynyl-2-methoxypyridine
• InChI: InChI=1S/C8H6BrNO/c1-3-6-4-7(9)8(11-2)10-5-6/h1,4-5H,2H3
• InChI Key: JBEBYKRVQNONAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C#C)Br

Description

3-Bromo-5-ethynyl-2-methoxypyridine is a pyridine derivative with a bromine atom at position 3, a methoxy group at position 2, and a terminal ethynyl group (-C≡CH) at position 5. This compound is structurally distinct due to the combination of electron-withdrawing (Br) and electron-donating (OCH₃) substituents, as well as the highly reactive ethynyl moiety. The ethynyl group enables participation in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition, CuAAC) and cross-coupling reactions (e.g., Sonogashira), making it valuable in pharmaceutical synthesis, polymer chemistry, and bioconjugation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-ethynyl-2-methoxypyridine typically involves the following steps:

Starting Material: The synthesis begins with 3-Bromo-5-methoxypyridine.

Ethynylation: The ethynylation of 3-Bromo-5-methoxypyridine can be achieved using a palladium-catalyzed Sonogashira coupling reaction.

Industrial Production Methods

Industrial production methods for 3-Bromo-5-ethynyl-2-methoxypyridine are similar to laboratory synthesis but are scaled up to meet production demands. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-ethynyl-2-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles.

Coupling Reactions: The ethynyl group can participate in coupling reactions such as Sonogashira and Suzuki-Miyaura couplings.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under appropriate conditions.

Common Reagents and Conditions

Sonogashira Coupling: Palladium catalyst, copper co-catalyst, and an ethynylating agent.

Suzuki-Miyaura Coupling: Palladium catalyst and boronic acid derivatives.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted pyridine derivatives can be formed.

Coupling Products: Products with extended conjugation or additional functional groups.

Oxidation and Reduction Products: Depending on the reaction conditions, oxidized or reduced forms of the compound.

Scientific Research Applications

3-Bromo-5-ethynyl-2-methoxypyridine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential as a pharmaceutical intermediate or active compound.

Industry: Used in the production of advanced materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Bromo-5-ethynyl-2-methoxypyridine depends on its specific application

Bromine Atom: Can participate in halogen bonding and electrophilic substitution reactions.

Ethynyl Group: Can engage in π-π interactions and act as a reactive site for further functionalization.

Methoxy Group: Can participate in hydrogen bonding and influence the electronic properties of the pyridine ring.

These interactions can modulate the activity of enzymes, receptors, or other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Properties of 3-Bromo-5-ethynyl-2-methoxypyridine and Analogues

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Reactivity/Applications
3-Bromo-5-ethynyl-2-methoxypyridine	-	C₈H₅BrNO	~202.02	2-OCH₃, 3-Br, 5-C≡CH	Click chemistry, bioconjugation, Sonogashira
3-Bromo-5-methoxypyridine	50720-12-2	C₆H₆BrNO	188.02	2-OCH₃, 3-Br	Cross-coupling precursor, pharmaceutical intermediate
5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine	905966-34-9	C₁₀H₁₃BrN₂Si	269.21	2-NH₂, 3-Br, 5-C≡C-Si(CH₃)₃	Protected alkyne for controlled synthesis
5-Bromo-2-(2-methoxyethoxy)-3-methylpyridine	1288996-83-7	C₉H₁₂BrNO₂	258.10	2-OCH₂CH₂OCH₃, 3-CH₃, 5-Br	Solubility modulation, steric hindrance in catalysis

Ethynyl Group vs. Trimethylsilyl (TMS)-Protected Ethynyl

• 3-Bromo-5-ethynyl-2-methoxypyridine : The terminal ethynyl group enables direct participation in CuAAC without requiring deprotection, streamlining bioconjugation and triazole synthesis .
• 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine : The TMS-protected ethynyl group (5-C≡C-Si(CH₃)₃) offers stability during synthesis but necessitates a deprotection step (e.g., fluoride treatment) for further reactivity .

Bromine and Methoxy Substitution Patterns

• 3-Bromo-5-methoxypyridine : Lacks the ethynyl group, limiting its utility in click chemistry. However, the bromine at position 3 facilitates Suzuki-Miyaura cross-coupling reactions, making it a common intermediate in drug discovery .

Amino vs. Methoxy Substituents

• 5-Bromo-3-((trimethylsilyl)ethynyl)pyridin-2-amine : The amine group at position 2 allows hydrogen bonding, which can influence crystal packing (as seen in ) and biological target interactions. This contrasts with the methoxy group in the target compound, which primarily exerts electronic effects (e.g., resonance donation) .